Cas no 79547-21-0 (2-Cyclopenten-1-one, 4-hydroxy-4-methyl-5-propyl-)

• Product name: 2-Cyclopenten-1-one, 4-hydroxy-4-methyl-5-propyl-
• CAS No: 79547-21-0
• MF: C₉H₁₄O₂
• MW: 154.20626
• CID: 532675
• PubChem ID: 13036789

2-Cyclopenten-1-one, 4-hydroxy-4-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-4-methyl-5-propyl-
• 4-hydroxy-4-methyl-5-propylcyclopent-2-en-1-one
• IKVJOBDPGRWXRL-UHFFFAOYSA-N
• 79547-21-0
• 2-n-propyl-3-hydroxy-3-methyl-4-cyclopentenone
• SCHEMBL10385610
• DTXSID00515982

• Inchi： InChI=1S/C9H14O2/c1-3-4-7-8(10)5-6-9(7,2)11/h5-7,11H,3-4H2,1-2H3
• InChI Key： IKVJOBDPGRWXRL-UHFFFAOYSA-N
• SMILES： CCCC1C(=O)C=CC1(C)O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Cyclopenten-1-one, 4-hydroxy-4-methyl-5-propyl-

测试